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In the demanding landscape of high-temperature applications, the selection of permanent
magnets is a critical design consideration for researchers, scientists, and drug development
professionals. The performance and stability of magnetic materials under elevated
temperatures can significantly impact the efficacy and reliability of sensitive equipment. This
guide provides an objective comparison of two prominent types of permanent magnets:
Ferroxdure (a hard ferrite ceramic magnet) and Neodymium-Iron-Boron (NdFeB) magnets,
focusing on their high-temperature performance with supporting experimental data and
methodologies.

Executive Summary

Neodymium-Iron-Boron (NdFeB) magnets are renowned for their exceptional magnetic strength
at room temperature, boasting the highest maximum energy product ((BH)max) among
commercially available magnets.[1][2] However, their magnetic properties tend to degrade as
temperatures rise.[3][4] Conversely, Ferroxdure (ferrite) magnets, while having a lower
magnetic energy product, exhibit superior thermal stability and corrosion resistance, making
them a cost-effective and reliable choice for many high-temperature applications.[1][2][3] A
unique characteristic of ferrite magnets is that their intrinsic coercivity, a measure of resistance
to demagnetization, actually increases with temperature up to a certain point.[5]

Quantitative Comparison of High-Temperature
Magnetic Properties
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The performance of permanent magnets at elevated temperatures is primarily characterized by
three key magnetic parameters: Remanence (Br), Intrinsic Coercivity (HcJ), and Maximum
Energy Product ((BH)max). The following table summarizes the typical values of these

parameters for representative grades of high-temperature NdFeB and Ferroxdure magnets at
various operating temperatures.
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Magnetic  Magnet
Grade 20°C 100°C 150°C 200°C
Property Type
Remanenc
NdFeB N45SH 134T 1.25T 1.19T 1.12T
e (Br)
Ferroxdure  Y30H-2 0.38T 0.35T 0.33T 0.31T
Intrinsic
o >1590 ~1000
Coercivity NdFeB N45SH ~700 KA/m  ~450 kA/m
kA/m kA/m
(Hed)
Ferroxdure  Y30H-2 ~330 kA/m ~380 kA/m ~410 kA/m ~430 KA/m
Max.
Energy 342-366
NdFeB N45SH ~240 kJ/m3  ~180 kd/m3  ~130 kJ/m3
Product kJ/m3
((BHYmax)
28-30
Ferroxdure  Y30H-2 ~23 kd/m?3 ~20 kJ/m3 ~18 kJ/m3
kJ/m?3
Max.
Operating NdFeB N45SH - - 150°C -
Temp.
Ferroxdure  Y30H-2 - - - ~250°C
Curie
Temperatur  NdFeB N45SH - - - ~340°C
e
Ferroxdure Y30H-2 - - - ~450°C
Temp.
Coefficient NdFeB N45SH - -0.11 %/°C - -
of Br (a)
Ferroxdure  Y30H-2 - -0.2 %/°C - -
Temp.
Coefficient NdFeB N45SH - -0.6 %/°C - -
of HeJd (B)
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Ferroxdure Y30H-2 - +0.4 %/°C - -

Note: The values presented are typical and can vary based on the specific manufacturer and
grade. The data for NdFeB at 200°C is an extrapolation for illustrative purposes as the
maximum operating temperature for the SH grade is 150°C. For applications above 150°C,
higher temperature grades of NdFeB (UH, EH, AH) are available, albeit with different room

temperature properties.

Logical Selection Pathway

The choice between Ferroxdure and NdFeB for high-temperature applications involves a
trade-off between magnetic performance and thermal stability. The following diagram illustrates

a logical workflow for selecting the appropriate magnet type.
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Magnet selection workflow for high-temperature applications.

Experimental Protocols for High-Temperature
Magnetic Characterization

Accurate characterization of magnetic properties at elevated temperatures is crucial for reliable
material selection. The following outlines a generalized experimental protocol for measuring the
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magnetic properties of permanent magnets at high temperatures using a Hysteresigraph or a
Vibrating Sample Magnetometer (VSM), in line with principles from IEC TR 61807 and ASTM
A977/A977M.[6][7]

Objective:

To measure the demagnetization curve and determine the Remanence (Br), Intrinsic Coercivity
(HcJ), and Maximum Energy Product ((BH)max) of a permanent magnet sample at specified
elevated temperatures.

Apparatus:

o Hysteresigraph or Vibrating Sample Magnetometer (VSM): Equipped with a furnace or
heating chamber capable of reaching and maintaining the desired test temperatures with
high stability.[8]

o Control and Data Acquisition System: For programming the temperature and magnetic field
sweeps and for recording the measurement data.

» Sensing Coils and Hall Probes: For measuring the magnetic flux and magnetic field strength.

» Test Specimen: A precisely dimensioned sample of the magnet material (e.g., a cylinder or
prism).

» Non-magnetic Sample Holder: To secure the specimen within the heating zone.

Procedure:

e Sample Preparation and Mounting:
o Ensure the test specimen is demagnetized and its dimensions are accurately measured.
o Securely mount the specimen in the non-magnetic sample holder.

o Insert the holder into the VSM or Hysteresigraph, positioning the sample within the center
of the sensing coils and the heating zone.[9]

o System Initialization and Calibration:
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o Turn on the measurement system and allow it to stabilize.

o Perform necessary calibrations for the magnetic field and magnetic moment
measurements as per the instrument's specifications.

e Thermal Cycling and Measurement:
o Heat the sample chamber to the first target temperature (e.g., 100°C).

o Allow the sample's temperature to stabilize. This is critical as magnetic properties are
highly temperature-dependent.[10]

o Once stabilized, perform the magnetic measurement by applying a saturating magnetic
field, then sweeping the field through the second quadrant of the hysteresis loop to
generate the demagnetization curve.

o Record the magnetic moment (or flux) as a function of the applied magnetic field.

o

Repeat this process for all specified elevated temperatures (e.g., 150°C, 200°C).

o Data Analysis:

o For each temperature, correct the raw data for any background signal and
demagnetization effects related to the sample's geometry.

o From the corrected demagnetization curve, determine the following parameters:
= Remanence (Br): The magnetic induction at zero applied magnetic field.

» Intrinsic Coercivity (HcJ): The applied magnetic field required to reduce the magnetic
polarization to zero.

» Maximum Energy Product ((BH)max): The maximum product of B and H along the
demagnetization curve.

o Plot the obtained Br, HcJ, and (BH)max values as a function of temperature.
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o Calculate the temperature coefficients (a for Br and 3 for HcJ) between two temperature
points using the formula:

» o (or B) =[(Property at T1 - Property at T2) / (Property at T1)] / (T2 - T1) * 100%

Conclusion

The choice between Ferroxdure and NdFeB magnets for high-temperature applications is not
straightforward and depends heavily on the specific requirements of the application. While
high-temperature grades of NdFeB magnets offer superior magnetic performance up to around
200°C, they come at a higher cost and exhibit a significant decrease in coercivity at elevated
temperatures.[4][11] Ferroxdure magnets, with their excellent thermal stability, increasing
coercivity with temperature, and lower cost, present a robust solution for applications where
extreme magnetic strength is not the primary concern and operating temperatures exceed
150°C.[1][12] For applications requiring both high magnetic strength and operation at
temperatures above 200°C, other materials such as Samarium Cobalt (SmCo) magnets may
also be considered.[2] A thorough analysis of the trade-offs between magnetic performance,
thermal stability, and cost, as outlined in this guide, is essential for making an informed
decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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